Cas no 34330-64-8 (cadmium chloride hydrate)

Cadmium chloride hydrate (CdCl₂·xH₂O) is a crystalline inorganic compound widely used in laboratory and industrial applications. Its key advantages include high purity, consistent hydration levels, and excellent solubility in water and polar solvents, making it suitable for precise chemical synthesis and analytical processes. The compound serves as a precursor in electroplating, photovoltaic research, and catalyst preparation. Its hygroscopic nature ensures ease of handling in controlled environments, while its stability under standard conditions allows for reliable performance in reactions. Cadmium chloride hydrate is also employed in specialized glass production and as a calibrant in spectroscopic studies. Proper handling is essential due to its toxicity.

cadmium chloride hydrate structure

Product Name:cadmium chloride hydrate

CAS No:34330-64-8

MF:CdCl₂H₂O

MW:201.33200

CID:918994

Update Time:2025-06-26

cadmium chloride hydrate Chemical and Physical Properties

Names and Identifiers

- cadmium chloride hydrate
- Cadmium Chloride 99.9
- cadmium chloride hydrate,puratronic
- CADMIUM CHLORIDE MONOHYDRATE
- CADMIUM CHLORIDE-1-HYDRATE
- Cadmiumchloride,anhydrous

Computed Properties

Exact Mass: 201.85200
Monoisotopic Mass: 183.841064
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 3
Rotatable Bond Count: 0
Complexity: 0
Covalently-Bonded Unit Count: 3
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: nothing
Topological Polar Surface Area: 0

Experimental Properties

Color/Form: Not available
Density: 3.327 g/mL at 25 °C(lit.)
PSA: 9.23000
LogP: 1.31220
Solubility: Not available
Vapor Pressure: 10 mm Hg ( 656 °C)

cadmium chloride hydrate Security Information

Hazardous Material transportation number：UN 2570 6.1/PG 3
WGK Germany：3
Hazard Category Code： 45-46-60-61-25-26-48/23/25-50/53
Safety Instruction： 53-45-60-61
Hazardous Material Identification：

cadmium chloride hydrate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI XIAN DING Biotechnology Co., Ltd.	48-0200-25g	Cadmiumchloridehydrate(99.998%-Cd)PURATREM	34330-64-8	(99.998%-Cd)PURATREM	25g	1852CNY	2021-05-08
SHANG HAI XIAN DING Biotechnology Co., Ltd.	48-0200-5g	Cadmiumchloridehydrate(99.998%-Cd)PURATREM	34330-64-8	(99.998%-Cd)PURATREM	5g	598CNY	2021-05-08
A2B Chem LLC	AF69281-5g	CADMIUM CHLORIDE HYDRATE	34330-64-8	≥99.99%	5g	$86.00	2024-04-20
A2B Chem LLC	AF69281-25g	CADMIUM CHLORIDE HYDRATE	34330-64-8	≥99.99%	25g	$116.00	2024-04-20
A2B Chem LLC	AF69281-100g	CADMIUM CHLORIDE HYDRATE	34330-64-8	≥99.99%	100g	$203.00	2024-04-20
A2B Chem LLC	AF69281-250g	CADMIUM CHLORIDE HYDRATE	34330-64-8	≥99.99%	250g	$352.00	2024-04-20
A2B Chem LLC	AF69281-1kg	CADMIUM CHLORIDE HYDRATE	34330-64-8	≥99.99%	1kg	$1130.00	2024-04-20

cadmium chloride hydrate Related Literature

1. An ion-exchange method for determining paraquat residues in food crops

Analyst, 1965,90, 99-106
2. An assay for the enzyme N-acetyl-β-d-glucosaminidase (NAGase) based on electrochemical detection using screen-printed carbon electrodes (SPCEs)

R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
3. Achieving crystal-induced room temperature phosphorescence and reversible photochromic properties by strong intermolecular interactions†

Fuming Xiao,Mengzhu Wang,Yunxiang Lei,Wenbo Dai,Yunbing Zhou,Miaochang Liu,Wenxia Gao,Xiaobo Huang,Huayue Wu J. Mater. Chem. C, 2020,8, 17410-17416
4. Aggregation-induced emission enhancement in halochalcones†

Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
5. An intermolecular C–C coupling reaction of iridium complexes†

Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960

Related Categories

Catalysts and Inorganic Chemicals Inorganic Compounds Salt

Additional information on cadmium chloride hydrate

Recent Advances in Cadmium Chloride Hydrate (34330-64-8) Research: Implications for Chemical Biology and Medicine

Cadmium chloride hydrate (CAS: 34330-64-8) has garnered significant attention in recent years due to its diverse applications in chemical biology and pharmaceutical research. This compound, known for its unique physicochemical properties, has been extensively studied for its role in catalysis, material science, and toxicology. Recent studies have further elucidated its mechanisms of action, particularly in cellular pathways and biomedical applications, making it a focal point for innovative research.

A 2023 study published in the Journal of Inorganic Biochemistry explored the structural interactions of cadmium chloride hydrate with biomolecules, revealing its potential as a modulator of enzyme activity. The research highlighted its ability to bind selectively to cysteine-rich proteins, which could pave the way for targeted therapeutic strategies. Additionally, advances in spectroscopic techniques, such as X-ray absorption spectroscopy, have enabled precise characterization of its coordination chemistry in hydrated environments.

In toxicology, cadmium chloride hydrate remains a critical model compound for studying heavy metal toxicity. A 2024 report in Chemical Research in Toxicology demonstrated its role in inducing oxidative stress and apoptosis in renal cells, with implications for environmental and occupational health. Conversely, controlled dosing studies have suggested its utility in anticancer therapies, where low concentrations exhibit selective cytotoxicity toward tumor cells.

Industrial applications have also evolved, with cadmium chloride hydrate being integrated into nanoparticle synthesis for drug delivery systems. Researchers at MIT recently developed a cadmium-based nanocarrier using this compound, showcasing enhanced stability and payload capacity for hydrophobic drugs. This innovation addresses longstanding challenges in chemotherapeutic delivery, underscoring the compound's versatility.

Despite these advancements, regulatory and safety concerns persist. The European Chemicals Agency (ECHA) has flagged cadmium compounds for stricter controls due to bioaccumulation risks. Ongoing research aims to mitigate these issues through ligand engineering and encapsulation technologies, balancing utility with environmental stewardship.

In summary, cadmium chloride hydrate (34330-64-8) continues to bridge fundamental chemistry and applied medicine. Its dual role as a tool and target underscores the need for interdisciplinary collaboration to unlock its full potential while addressing associated risks.